Cas no 791529-09-4 (4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-)

• Product Name: 4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-
• CAS No: 791529-09-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 555528
• Update Time: 2024-01-30

4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-
• 4H-Azepin-4-one,hexahydro-1-(1-methylpropyl)-(9CI)

• Inchi： 1S/C10H19NO/c1-3-9(2)11-7-4-5-10(12)6-8-11/h9H,3-8H2,1-2H3
• InChI Key： CKSCHGUNVKRNIE-UHFFFAOYSA-N
• SMILES： N1(C(CC)C)CCCC(=O)CC1

Computed Properties

• Exact Mass: 169.147
• Monoisotopic Mass: 169.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2